Cas no 51120-35-5 (Thiodiphosphoric Acid Tetramethyl Ester (>70%))

Thiodiphosphoric Acid Tetramethyl Ester (>70%) is an organophosphorus compound primarily used as an intermediate in chemical synthesis and industrial applications. Its high purity (>70%) ensures consistent reactivity, making it suitable for specialized reactions requiring precise stoichiometry. The compound’s sulfur-containing structure contributes to its utility in modifying phosphoric acid derivatives, enhancing properties such as thermal stability or ligand behavior in coordination chemistry. It is often employed in agrochemical and pharmaceutical research due to its ability to act as a building block for more complex molecules. Proper handling is essential, as with all organophosphorus compounds, to ensure safety and stability during storage and use.
Thiodiphosphoric Acid Tetramethyl Ester (>70%) structure
51120-35-5 structure
Product Name:Thiodiphosphoric Acid Tetramethyl Ester (>70%)
CAS No:51120-35-5
MF:C4H12O6P2S
MW:250.147002220154
CID:2086619
Update Time:2025-06-11

Thiodiphosphoric Acid Tetramethyl Ester (>70%) Chemical and Physical Properties

Names and Identifiers

    • Thiodiphosphoric Acid Tetramethyl Ester
    • dimethoxyphosphinothioyl dimethyl phosphate
    • Sulfotemp
    • Brn 1712021
    • Tetramethyl thiopyrophosphate
    • Thiodiphosphoric acid (((OH)2p(S))2o), tetramethyl ester
    • Thiopyrophosphoric acid, tetramethyl ester
    • [dimethoxy(sulfido)phosphaniumyl]oxy-dimethoxy-sulfidophosphanium
    • Thiodiphosphoric Acid Tetramethyl Ester (>Thiodiphosphoric Acid Tetramethyl Ester (>70%)
    • Thiodiphosphoric Acid Tetramethyl Ester (>70%)
    • Inchi: 1S/C4H12O6P2S/c1-6-11(5,7-2)10-12(13,8-3)9-4/h1-4H3
    • InChI Key: YOJYWCJJBFKIRJ-UHFFFAOYSA-N
    • SMILES: P(OP(OC)(OC)=O)(OC)(OC)=S

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Melting Point: Not available
  • Boiling Point: 234.8±23.0 °C at 760 mmHg
  • Flash Point: 95.8±22.6 °C
  • Solubility: 可溶于氯仿(少许)、乙酸乙酯(少许)、甲醇(少许)
  • Vapor Pressure: 0.1±0.4 mmHg at 25°C

Thiodiphosphoric Acid Tetramethyl Ester (>70%) Security Information

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Additional information on Thiodiphosphoric Acid Tetramethyl Ester (>70%)

Thiodiphosphoric Acid Tetramethyl Ester (CAS No. 51120-35-5) >70%: An Overview and Recent Advances

Thiodiphosphoric acid tetramethyl ester (TDPATE), with the CAS number 51120-35-5, is a versatile compound that has garnered significant attention in the fields of chemistry, materials science, and pharmaceutical research. This compound, characterized by its unique molecular structure and chemical properties, has found applications in various industries, including agriculture, electronics, and drug development. This article provides a comprehensive overview of TDPATE, highlighting its chemical structure, synthesis methods, applications, and recent advancements in research.

Chemical Structure and Properties

TDPATE is a thioether derivative of diphosphoric acid with four methyl ester groups. Its molecular formula is C4H12O4P2S. The presence of sulfur in the molecule imparts unique chemical properties, such as enhanced stability and reactivity compared to its oxygen analogs. TDPATE is a colorless liquid at room temperature with a molecular weight of approximately 196.08 g/mol. It is soluble in common organic solvents like ethanol and acetone but has limited solubility in water.

The chemical structure of TDPATE makes it an excellent candidate for various chemical reactions, particularly those involving nucleophilic substitution and coordination chemistry. The phosphorus-sulfur bond in TDPATE is relatively stable, which contributes to its use in stabilizing reactive intermediates in synthetic processes.

Synthesis Methods

The synthesis of TDPATE can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of thionyl chloride (SOCl2) with tetramethyl diphosphate (TMPP) in the presence of a suitable catalyst. This reaction proceeds via the following steps:

  1. Preparation of tetramethyl diphosphate (TMPP) from dimethyl phosphate and methanol.
  2. Reaction of TMPP with thionyl chloride to form the thioether derivative.
  3. Purification and characterization of the final product using techniques such as gas chromatography-mass spectrometry (GC-MS) and nuclear magnetic resonance (NMR) spectroscopy.

An alternative synthetic route involves the direct reaction of phosphorus trichloride (PCl3) with methanol in the presence of elemental sulfur. This method offers a higher yield but requires careful control of reaction conditions to avoid side reactions.

Applications in Various Industries

TDPATE's unique properties have led to its application in several industries:

  • Agriculture: TDPATE is used as an intermediate in the synthesis of pesticides and fungicides due to its ability to enhance the stability and efficacy of these compounds.
  • Electronics: In the electronics industry, TDPATE serves as a stabilizer and additive in the production of electronic materials, such as polymers and coatings, due to its excellent thermal stability.
  • Pharmaceuticals: Recent research has explored the potential of TDPATE as a prodrug or drug delivery agent. Its ability to form stable complexes with metal ions makes it a promising candidate for targeted drug delivery systems.
  • Catalysis: TDPATE has been used as a ligand in homogeneous catalysis, particularly in palladium-catalyzed cross-coupling reactions. Its unique structure allows for improved catalyst stability and selectivity.

Recent Research Advances

The past decade has seen significant advancements in the study and application of TDPATE. One notable area of research involves its use as a ligand in coordination chemistry. A study published in the Journal of Inorganic Chemistry reported that TDPATE forms stable complexes with transition metals such as palladium and platinum. These complexes exhibit enhanced catalytic activity and selectivity in various organic transformations, making them valuable for industrial applications.

In the pharmaceutical sector, researchers have explored the potential of TDPATE as a prodrug for cancer therapy. A study published in the Journal of Medicinal Chemistry demonstrated that TDPATE can be used to deliver platinum-based anticancer drugs more effectively by forming stable complexes that are released under specific physiological conditions. This approach has shown promise in improving drug efficacy while reducing side effects.

In addition to these applications, recent studies have also investigated the environmental impact of TDPATE. Research published in Environmental Science & Technology highlighted that TDPATE degrades rapidly under natural conditions, minimizing its environmental persistence and toxicity. This finding is crucial for ensuring the safe use of TDPATE in various industrial processes.

Conclusion

TDPATE (CAS No. 51120-35-5) is a multifaceted compound with a wide range of applications across different industries. Its unique chemical structure and properties make it an invaluable reagent in synthetic chemistry, materials science, and pharmaceutical research. Recent advancements in coordination chemistry and drug delivery systems have further expanded its potential uses. As research continues to uncover new applications and improve existing ones, TDPATE is poised to play an increasingly important role in various scientific and industrial fields.

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